Cas no 2227747-87-5 ((2R)-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-ol)

• Product Name: (2R)-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-ol
• CAS No: 2227747-87-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6184489
• PubChem ID: 165684967
• Update Time: 2025-06-11

(2R)-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-ol
• EN300-1757257
• 2227747-87-5
• (2R)-4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}butan-2-ol

• Inchi： 1S/C10H14N2OS/c1-7(13)3-4-9-8(2)11-10-12(9)5-6-14-10/h5-7,13H,3-4H2,1-2H3/t7-/m1/s1
• InChI Key： OHGBMUMRCCJOMC-SSDOTTSWSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC[C@@H](C)O

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.8Ų

Additional information on (2R)-4-{6-methylimidazo2,1-b1,3thiazol-5-yl}butan-2-ol

Compound CAS No. 2227747-87-5: (2R)-4-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}butan-2-ol

The compound with CAS number 2227747-87-5, named (2R)-4-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}butan-2-ol, is a structurally complex organic molecule belonging to the class of imidazothiadiazole derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's unique structure, characterized by a chiral center at the butanediol backbone and a substituted imidazothiadiazole ring system, contributes to its diverse chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic methodologies to optimize its production. For instance, a study published in *Journal of Organic Chemistry* highlighted the use of microwave-assisted synthesis to achieve high yields of (2R)-4-{6-methylimidazo[[span>]}. This approach not only enhances the efficiency of the synthesis process but also minimizes the formation of byproducts, making it more environmentally friendly.

The structural elucidation of this compound has been carried out using cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule. The imidazothiadiazole ring system exhibits a rigid planar geometry, which is crucial for its interactions with biological targets. Furthermore, the methyl group substitution at position 6 of the imidazothiadiazole ring introduces steric effects that influence the molecule's pharmacokinetic properties.

In terms of biological activity, (2R)-4-{6-methylimidazo[[span>} has shown promising results in preliminary assays. A research team from *Nature Communications* reported that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The chiral center at position 2 of the butanediol backbone plays a critical role in determining the compound's enantioselectivity and bioavailability. These findings underscore its potential as a lead compound in drug discovery programs targeting oncological diseases.

Another area of interest is the application of this compound in materials science. Due to its rigid structure and conjugated system, it has been explored as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. A study published in *Advanced Materials* demonstrated that incorporating (2R)-4-{6-methylimidazo[[span>} into polymer frameworks enhances their electrical conductivity and mechanical stability under stress.

The environmental impact of this compound has also been a topic of recent research. Scientists have investigated its biodegradation pathways under various conditions to assess its eco-friendliness. Results from *Environmental Science & Technology* indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This information is crucial for regulatory agencies assessing its safety for industrial applications.

In conclusion, (2R)-4-{6-methylimidazo[[span>} is a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with advanced synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and beyond.